Cas no 112020-13-0 (9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel-)

9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel- structure
112020-13-0 structure
Product name:9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel-
CAS No:112020-13-0
MF:C15H25NO3
MW:267.3639
CID:192664
PubChem ID:183386

9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel-
    • tert-butyl (1R,5S,6R)-5-acetyl-9-azabicyclo[4.2.1]nonane-9-carboxylate
    • 9-Azabicyclo(4.2.1)nonane-9-carboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester, exo-
    • 112020-13-0
    • Inchi: InChI=1S/C15H25NO3/c1-10(17)12-7-5-6-11-8-9-13(12)16(11)14(18)19-15(2,3)4/h11-13H,5-9H2,1-4H3/t11-,12-,13-/m1/s1
    • InChI Key: PGFLUYRHRVQZEV-JHJVBQTASA-N
    • SMILES: CC(OC(N1[C@H]2CC[C@@H]1[C@@H](C(=O)C)CCC2)=O)(C)C

Computed Properties

  • Exact Mass: 267.18355
  • Monoisotopic Mass: 267.183444
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.6

Experimental Properties

  • Density: 1.068
  • Boiling Point: 363.1°Cat760mmHg
  • Flash Point: 173.4°C
  • Refractive Index: 1.491
  • PSA: 46.61

9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel- Related Literature

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